Cas no 1361518-88-8 (6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361518-88-8
• MF: C₁₄H₈Cl₃F₃O
• MW: 355.566931724548
• CID: 4993649
• Update Time: 2025-09-27

6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3O/c1-21-10-4-2-3-7(14(18,19)20)11(10)12-8(15)5-6-9(16)13(12)17/h2-6H,1H3
• InChI Key： KJTOLKPHOIHZMO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=CC=CC=1C(F)(F)F)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl

Introduction to 6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361518-88-8)

6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361518-88-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This biphenyl derivative features a combination of chloro and trifluoromethyl substituents, which contribute to its distinct chemical behavior and reactivity. The presence of a methoxy group at the 6'-position further enhances its molecular complexity, making it a subject of interest for synthetic chemists and researchers exploring novel molecular architectures.

The compound's structure consists of two benzene rings connected by a central sigma bond, with specific functional groups strategically positioned to influence its interactions with biological targets. The chloro substituents at the 2, 3, and 6 positions introduce electron-withdrawing effects, while the trifluoromethyl group at the 2'-position enhances lipophilicity and metabolic stability. These features make 6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl a promising candidate for further exploration in drug discovery and material science.

In recent years, there has been growing interest in biphenyl derivatives due to their versatility in medicinal chemistry. The structural motif is frequently employed in the design of bioactive molecules due to its ability to engage with various biological receptors and enzymes. Specifically, the chloro and trifluoromethyl groups are known to modulate electronic properties and binding affinities, making them valuable in optimizing pharmacokinetic profiles. Researchers have leveraged these properties to develop compounds with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl is its potential as a scaffold for further derivatization. The compound's rigid biphenyl core provides a stable platform for introducing additional functional groups or modifying existing ones. This flexibility is particularly advantageous in the context of high-throughput screening programs, where rapid diversification of molecular structures is essential for identifying lead compounds. The methoxy group, in particular, offers a site for further chemical manipulation, allowing researchers to fine-tune solubility, bioavailability, and target specificity.

Recent studies have highlighted the role of biphenyl derivatives in addressing unmet medical needs. For instance, modifications of the biphenyl core have been associated with improved binding to protein targets such as kinases and transcription factors. The electron-withdrawing nature of the chloro groups can enhance interactions with polar residues in binding pockets, while the lipophilic trifluoromethyl group promotes deeper penetration into hydrophobic regions. This balance between polar and non-polar interactions is critical for achieving high affinity and selectivity in drug design.

The methoxy group at the 6'-position also contributes to the compound's overall pharmacological profile. Methoxy-substituted aromatic compounds are known to exhibit enhanced metabolic stability and improved oral bioavailability. This characteristic makes 6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl an attractive candidate for further development into therapeutic agents that require prolonged circulation times or resistance to enzymatic degradation.

From an agrochemical perspective, biphenyl derivatives have shown promise as intermediates in the synthesis of novel pesticides and herbicides. The structural motifs present in 6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl can be engineered to interact with biological targets in plants or pests while maintaining environmental safety profiles. The combination of chloro and trifluoromethyl groups can enhance binding affinity to enzymes involved in plant growth regulation or pest metabolism.

The synthesis of 6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl involves multi-step organic transformations that highlight the compound's synthetic accessibility despite its complex structure. Key synthetic strategies include cross-coupling reactions between halogenated biphenyl precursors followed by functional group interconversions. Advances in catalytic methods have enabled more efficient routes to these derivatives, reducing reaction times and improving yields.

In conclusion,6'-Methoxy-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features—comprising chloro substituents, trifluoromethyl, and methoxy groups—make it a versatile scaffold for drug discovery efforts aimed at addressing complex diseases or developing sustainable agricultural solutions.